1-(4-Pyridyl)cyclopentanecarboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(4-Pyridyl)cyclopentanecarboxylic acid (CAS: 610791-44-1) is a cyclopentanecarboxylic acid derivative substituted with a pyridyl group at the 4-position of the cyclopentane ring. Its IUPAC name is 1-(pyridin-4-yl)cyclopentane-1-carboxylic acid, and its molecular formula is C₁₁H₁₁NO₂ (molecular weight: 189.21 g/mol). The compound features a carboxylic acid group and a pyridyl moiety, making it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and coordination polymers .
The pyridyl group introduces electron-withdrawing and coordinating properties, distinguishing it from simpler phenyl-substituted analogs. Its synthesis typically involves cyclopentane ring functionalization via coupling or condensation reactions, as seen in methods for related compounds (e.g., tert-butoxycarbonyl-protected derivatives) .
Properties
IUPAC Name |
1-pyridin-4-ylcyclopentane-1-carboxylic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c13-10(14)11(5-1-2-6-11)9-3-7-12-8-4-9/h3-4,7-8H,1-2,5-6H2,(H,13,14) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMYJYLQTSHWNJA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=NC=C2)C(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of 1-(4-Pyridyl)cyclopentanecarboxylic acid can be achieved through several routes:
Palladium-Catalyzed Hydrocarboxylation: This method involves the reaction of cyclopentene with carbon monoxide and water in the presence of a palladium catalyst to form cyclopentanecarboxylic acid.
Oxidation of Cyclopentanol: Cyclopentanol can be oxidized using strong oxidizing agents such as chromic acid or potassium permanganate to yield cyclopentanecarboxylic acid.
Industrial production methods often involve optimizing these reactions for higher yields and purity, using advanced catalytic systems and controlled reaction conditions.
Chemical Reactions Analysis
1-(4-Pyridyl)cyclopentanecarboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes, depending on the reagents and conditions used.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions. Major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(4-Pyridyl)cyclopentanecarboxylic acid has a wide range of applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex organic molecules and is used in various organic transformations.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.
Industry: It is used in the synthesis of dyes, fragrances, and other industrial chemicals.
Mechanism of Action
The mechanism by which 1-(4-Pyridyl)cyclopentanecarboxylic acid exerts its effects involves its interaction with specific molecular targets. The carboxylic acid group can form hydrogen bonds with various biological molecules, while the pyridine ring can participate in π-π interactions and coordinate with metal ions. These interactions can influence the compound’s biological activity and its role in various chemical processes .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The physicochemical and functional properties of cyclopentanecarboxylic acid derivatives are highly dependent on substituents. Key analogs include:
Key Observations :
- Electron-Withdrawing Groups (e.g., Cl, CF₃, sulfonyl): Increase acidity (pKa reduction) and reactivity in nucleophilic substitutions .
- Electron-Donating Groups (e.g., methyl, propoxy): Enhance lipophilicity and metabolic stability, making them favorable in medicinal chemistry .
- Heteroaromatic Substituents (e.g., pyridyl): Introduce coordination sites for metal-organic frameworks (MOFs) and catalytic applications .
Physicochemical Properties
Solubility and Stability
- 1-(4-Pyridyl)cyclopentanecarboxylic acid: Polar pyridyl group improves aqueous solubility compared to phenyl analogs.
- Thermal Stability : Pyridyl derivatives often exhibit higher thermal stability than aliphatic-substituted analogs due to aromatic conjugation.
Acidity and Reactivity
The carboxylic acid group in 1-(4-pyridyl)cyclopentanecarboxylic acid has a pKa comparable to benzoic acid (~4.2), but the electron-withdrawing pyridyl group may slightly lower it. In contrast, trifluoromethyl-substituted analogs exhibit stronger acidity (pKa ~1-2) due to the -CF₃ group’s inductive effect .
Coordination Polymers and MOFs
The pyridyl group in 1-(4-pyridyl)cyclopentanecarboxylic acid enables its use as a linker in porous coordination polymers. For example:
- MOF-5 Analogues : Pyridyl-carboxylate linkers facilitate the construction of isoreticular MOFs with tunable pore sizes (3.8–28.8 Å) and high methane storage capacity (240 cm³/g at 36 atm) .
- Catalytic Systems : Pyridyl coordination sites enhance catalytic activity in oxidation reactions compared to phenyl-substituted analogs .
Pharmaceutical Intermediates
- Irbesartan Synthesis: Cyclopentanecarboxylic acid derivatives like 1-(pentanoylamino)cyclopentanecarboxylic acid are critical intermediates for angiotensin II receptor blockers .
- Prodrug Design: The pyridyl group’s basicity allows for pH-sensitive drug release mechanisms, a feature absent in non-heterocyclic analogs .
Biological Activity
1-(4-Pyridyl)cyclopentanecarboxylic acid is an organic compound characterized by a cyclopentane ring attached to a carboxylic acid and a pyridine ring. This unique structure allows it to exhibit a range of biological activities, making it a subject of interest in medicinal chemistry and pharmacology.
Chemical Structure and Properties
The compound's structure can be represented as follows:
- Molecular Formula : CHNO
- CAS Number : 610791-44-1
The presence of the pyridine ring contributes to its reactivity and interaction with biological targets, while the cyclopentane moiety influences its physical properties and solubility.
The biological activity of 1-(4-Pyridyl)cyclopentanecarboxylic acid is primarily attributed to its ability to interact with various molecular targets. The carboxylic acid group can form hydrogen bonds, enhancing its binding affinity with proteins and enzymes. The pyridine ring facilitates π-π stacking interactions and coordination with metal ions, which can modulate enzyme activity and receptor interactions.
Antimicrobial Activity
Research has demonstrated that 1-(4-Pyridyl)cyclopentanecarboxylic acid exhibits significant antimicrobial properties. In vitro studies have shown its effectiveness against various bacterial strains, including those resistant to conventional antibiotics. The compound's mechanism involves inhibiting bacterial cell wall synthesis and disrupting metabolic pathways .
Anticancer Properties
Recent studies suggest potential anticancer activity through the induction of apoptosis in cancer cells. The compound has been shown to inhibit key signaling pathways involved in cell proliferation and survival. For instance, it may downregulate the PI3K/Akt pathway, leading to increased apoptosis in tumor cells .
Analgesic Effects
1-(4-Pyridyl)cyclopentanecarboxylic acid has also been identified as a potent inhibitor of voltage-gated sodium channels (NaV 1.7), which are crucial in pain signaling pathways. In transgenic mouse models, the compound exhibited robust analgesic effects, suggesting its potential use in pain management therapies .
Comparative Analysis
To better understand the unique properties of 1-(4-Pyridyl)cyclopentanecarboxylic acid, it is useful to compare it with similar compounds:
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| Cyclopentanecarboxylic Acid | Lacks pyridine ring | Limited biological activity |
| 1-Phenyl-1-cyclopentanecarboxylic Acid | Contains phenyl instead of pyridine | Different pharmacological profile |
| Pyridine-3-carboxylic Acid | Contains only pyridine functionality | Primarily antibacterial |
This comparison highlights how the incorporation of both cyclopentane and pyridine enhances the biological activity of 1-(4-Pyridyl)cyclopentanecarboxylic acid compared to related compounds.
Study on Antibacterial Activity
A study published in Journal of Medicinal Chemistry evaluated the antibacterial efficacy of various derivatives of cyclopentanecarboxylic acids, including 1-(4-Pyridyl)cyclopentanecarboxylic acid. Results indicated that this compound displayed superior activity against Gram-positive bacteria, with a minimum inhibitory concentration (MIC) significantly lower than that of traditional antibiotics .
Evaluation of Analgesic Properties
In a transgenic mouse model for inherited erythromelalgia, 1-(4-Pyridyl)cyclopentanecarboxylic acid was tested for its analgesic effects. The results demonstrated a marked reduction in pain response compared to control groups, confirming its potential as a novel analgesic agent .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
